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Compound of Interest

Compound Name: OVA-Q4H7 Peptide

Cat. No.: B15137666 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a comprehensive protocol for the in vitro pulsing of bone marrow-

derived dendritic cells (BMDCs) with the OVA-Q4H7 peptide. The OVA-Q4H7 peptide is a

variant of the well-characterized ovalbumin (OVA) peptide 257-264 (SIINFEKL), with the

sequence Ser-Ile-Ile-Gln-Phe-Glu-His-Leu (SIIQFEHL)[1][2][3]. This peptide is utilized in

immunological research to stimulate specific T cell responses. The following protocol outlines

the generation of BMDCs, peptide pulsing, maturation, and subsequent quality control.

Quantitative Data Summary
The following table summarizes key quantitative parameters for the peptide pulsing protocol.

These values are derived from established protocols for similar OVA peptides and may require

optimization for the specific OVA-Q4H7 peptide and experimental system.
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Parameter Value Unit Notes

Initial Bone Marrow

Cell Seeding Density
10 - 15 x 10^6 cells/100mm plate

Yields approximately

6-7 x 10^7 total bone

marrow cells from the

femur and tibia of a

single mouse.[4]

GM-CSF

Concentration for DC

Differentiation

5 - 40 ng/mL

Used for the

differentiation of bone

marrow progenitors

into dendritic cells.[4]

[5]

IL-4 Concentration for

DC Differentiation
5 ng/mL

Used in conjunction

with GM-CSF for

dendritic cell

differentiation.[4]

Dendritic Cell Seeding

Density for Pulsing
2 x 10^6 cells/well

In a 24-well tissue

culture treated plate.

[5]

OVA-Q4H7 Peptide

Concentration for

Pulsing

1 - 10 µg/mL

The optimal

concentration may

vary and should be

determined

empirically.[5][6]

Pulsing Incubation

Time
1 - 4 hours

A 2-hour incubation is

a common starting

point.[5][7]

LPS Concentration for

DC Maturation
10 ng/mL

Lipopolysaccharide

(LPS) is a common

TLR4 agonist used to

mature dendritic cells.

[5]

DC Maturation

Incubation Time

16 - 24 hours Overnight incubation

is typical for achieving
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a mature dendritic cell

phenotype.[5][8]

DC to T cell Ratio for

Co-culture
3:1

A recommended

starting ratio for in

vitro T cell activation

assays.[6]

Experimental Protocols
I. Generation of Bone Marrow-Derived Dendritic Cells
(BMDCs)
This protocol describes the generation of immature dendritic cells from mouse bone marrow.

Harvesting Bone Marrow:

Euthanize a mouse according to institutional guidelines.

Sterilize the hind legs with 70% ethanol.

Excise the femur and tibia from both hind legs, removing all muscle and connective tissue.

Place the bones in sterile phosphate-buffered saline (PBS) on ice.

In a sterile tissue culture hood, cut the ends of the bones with sterile scissors.

Flush the bone marrow from the bones using a 25-gauge needle and a syringe filled with

complete RPMI-1640 medium.

Create a single-cell suspension by gently passing the bone marrow through the needle

several times.

Centrifuge the cell suspension at 1400 rpm for 5 minutes.

Resuspend the cell pellet in fresh complete RPMI-1640 medium.

Culturing Progenitor Cells:
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Plate approximately 10-15 x 10^6 bone marrow cells in a 100 mm non-tissue culture

treated petri dish with 15 mL of complete RPMI-1640 medium supplemented with 40

ng/mL GM-CSF and 5 ng/mL IL-4.[4][5]

Incubate the cells at 37°C in a humidified 5% CO2 incubator.

Feeding and Harvesting DCs:

On day 3, add an additional 10 mL of complete RPMI-1640 containing 40 ng/mL GM-CSF

to the plate.[5]

On day 6, gently swirl the plate and collect 10 mL of the media containing non-adherent

cells.

Centrifuge the collected media at 1400 rpm for 5 minutes.

Resuspend the cell pellet in 10 mL of fresh complete RPMI-1640 with 40 ng/mL GM-CSF

and add it back to the original plate.[5]

On day 7 or 8, the non-adherent and loosely adherent cells are immature dendritic cells

and are ready for peptide pulsing.

II. OVA-Q4H7 Peptide Pulsing and Maturation of
Dendritic Cells
This protocol details the process of loading immature DCs with the OVA-Q4H7 peptide and

inducing their maturation.

Preparation:

Reconstitute the lyophilized OVA-Q4H7 peptide (SIIQFEHL) in sterile, endotoxin-free PBS

or DMSO to create a stock solution. Store aliquots at -20°C.

Harvest the immature DCs from the petri dishes by gently pipetting.

Count the cells and assess viability using a hemocytometer and trypan blue exclusion.

Peptide Pulsing:
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Seed 2 x 10^6 immature DCs per well in a 24-well tissue culture-treated plate in complete

RPMI-1640 medium.[5]

Add the OVA-Q4H7 peptide to each well to a final concentration of 1-10 µg/mL.[5][6]

Incubate the cells for 2 hours at 37°C in a humidified 5% CO2 incubator.[5]

Maturation:

After the peptide pulsing incubation, add a maturation stimulus directly to the wells. For

example, add lipopolysaccharide (LPS) to a final concentration of 10 ng/mL.[5]

Incubate the cells for an additional 16-24 hours at 37°C in a humidified 5% CO2 incubator

to allow for DC maturation.[5][8]

Washing:

After maturation, harvest the peptide-pulsed, mature DCs.

Wash the cells twice with sterile PBS to remove any unbound peptide and residual

maturation stimulus.

The cells are now ready for use in downstream applications such as T cell co-culture

assays or in vivo injections.

III. Quality Control: Flow Cytometry Analysis of Mature
DCs
To confirm the successful maturation of the dendritic cells after peptide pulsing and stimulation,

their phenotype should be assessed by flow cytometry.

Staining:

After washing, resuspend the cells in FACS buffer (PBS with 2% FBS and 0.1% sodium

azide).

Stain the cells with fluorescently labeled antibodies against key dendritic cell surface

markers. A typical panel would include:
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CD11c: A common marker for murine dendritic cells.[9]

MHC Class II (I-A/I-E): Should be upregulated on mature DCs.[10][11]

CD80 and CD86: Co-stimulatory molecules that are upregulated on mature DCs.[10]

CD40: Another co-stimulatory molecule that is upregulated upon maturation.[10]

Incubate the cells with the antibodies for 30 minutes on ice, protected from light.

Wash the cells twice with FACS buffer.

Acquisition and Analysis:

Acquire the stained cells on a flow cytometer.

Gate on the CD11c-positive population and analyze the expression levels of MHC Class II,

CD80, CD86, and CD40. Mature DCs will show significantly higher expression of these

markers compared to immature DCs.
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Caption: Workflow for OVA-Q4H7 peptide pulsing of dendritic cells.
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Caption: LPS-induced dendritic cell maturation signaling pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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